Methyl 3-pyrimidin-5-ylprop-2-enoate

• CAS No.: 224776-14-1; 866621-24-1
• Molecular Formula: C8H8N2O2
• Molecular Weight: 164.164
• IUPAC Name: methyl 3-pyrimidin-5-ylprop-2-enoate
• InChI: InChI=1S/C8H8N2O2/c1-12-8(11)3-2-7-4-9-6-10-5-7/h2-6H,1H3
• InChI Key: XGHMTMQOSKKDGC-UHFFFAOYSA-N
• SMILES: COC(=O)C=CC1=CN=CN=C1
• solubility: not available

Description

Methyl 3-pyrimidin-5-ylprop-2-enoate is a useful research compound. Its molecular formula is C8H8N2O2 and its molecular weight is 164.164. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

3-(5-Pyrimidyl)acrylic acid (100 g) was added to a mixture of dry methanol (2 L) and 4M hydrogen chloride in dioxan (445 ml) and allowed to stir at 60° C. under argon for 18 h. The mixture was cooled, and the solvent removed under reduced pressure. The residue was partitioned between dichloromethane (500 ml) and was washed with saturated sodium bicarbonate (300 ml). The aqueous layer was extracted with dichloromrethane and the combined dichloromethane layers were dried over magnesium sulfate and evaporated in vacuo to give methyl 3-(5-pyrimidinyl)acrylate (85 g). 1H-NMR (d6-DMSO) δ 3.82(3H, s), 7.03(1H, d), 7.75(1H, d) and 9.28(3H, s).